Cas no 31105-92-7 (2,5-Difluoro-L-phenylalanine)

• Product Name: 2,5-Difluoro-L-phenylalanine
• CAS No: 31105-92-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD07372000
• CID: 304317
• PubChem ID: 716291
• Update Time: 2025-05-26

2,5-Difluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2,5-difluorophenyl)propanoic acid
• 2,5-DIFLUORO-L-PHENYLALANINE
• L-Phenylalanine,2,5-difluoro-
• (s)-2-amino-3-(2,5-difluoro-phenyl)-propionic acid
• AC1LEQC9
• AC1Q4NW7
• l-2,5-difluorophenylalanine
• PubChem17975
• SureCN188143
• DTXSID30351991
• A911532
• MFCD07372000
• (s)-2-amino-3-(2,5-difluorophenyl)propionic acid
• CS-0157694
• 31105-92-7
• SCHEMBL188143
• AKOS015995193
• Phenylalanine, 2,5-difluoro-
• J-507341
• (2S)-2-amino-3-(2,5-difluorophenyl)propanoic acid
• DS-4983
• (S)-2-Amino-3-(2,5-difluorophenyl)propanoicacid
• 2,5-Difluoro-L-phenylalanine

• MDL： MFCD07372000
• Inchi： 1S/C9H9F2NO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： YHYQITHAFYELNW-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1C[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 201.06017
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 304.2±42.0°C at 760 mmHg
• PSA: 63.32

2,5-Difluoro-L-phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,5-Difluoro-L-phenylalanine

2,5-Difluoro-L-phenylalanine: A Comprehensive Overview

2,5-Difluoro-L-phenylalanine (CAS No. 31105-92-7) is a fluorinated derivative of the naturally occurring amino acid L-phenylalanine. This compound has garnered significant attention in the fields of pharmacology and biochemistry due to its unique chemical properties and potential applications in drug development. The fluorination at the 2 and 5 positions of the aromatic ring introduces distinct electronic and steric effects, which can influence its interaction with biological systems.

Recent studies have highlighted the role of fluorinated amino acids in modulating enzyme activity and receptor binding. For instance, research published in *Nature Communications* demonstrated that 2,5-difluoro-L-phenylalanine can act as a competitive inhibitor of certain proteases, making it a promising candidate for anti-inflammatory therapies. The fluorine atoms at positions 2 and 5 not only enhance the compound's stability but also improve its bioavailability, which is crucial for therapeutic applications.

The synthesis of 2,5-difluoro-L-phenylalanine involves a multi-step process that typically begins with the fluorination of L-phenylalanine using electrophilic fluorinating agents. This process requires precise control over reaction conditions to ensure high yields and stereochemical integrity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

In terms of pharmacokinetics, 2,5-difluoro-L-phenylalanine exhibits favorable absorption profiles in preclinical models. Studies conducted at the University of California, San Francisco, revealed that the compound achieves rapid systemic levels after oral administration, with minimal first-pass metabolism. This characteristic makes it an attractive option for developing orally administered drugs targeting chronic conditions such as neurodegenerative diseases.

One of the most exciting developments involving 2,5-difluoro-L-phenylalanine is its potential use in cancer therapy. Researchers at Memorial Sloan Kettering Cancer Center have explored its ability to inhibit key enzymes involved in tumor growth and metastasis. Early-stage clinical trials have shown promising results, with the compound demonstrating selective cytotoxicity against cancer cells while sparing healthy tissue.

Beyond therapeutic applications, 2,5-difluoro-L-phenylalanine has also found utility in biochemical research as a tool compound for studying amino acid metabolism. Its unique structure allows scientists to investigate how modifications to amino acid side chains influence cellular processes such as protein synthesis and signal transduction.

In conclusion, 2,5-difluoro-L-phenylalanine (CAS No. 31105-92-7) represents a valuable addition to the arsenal of fluorinated amino acids available for research and drug development. With ongoing advancements in synthetic methods and a deeper understanding of its pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.